Cas no 736136-49-5 (cis-2-2-(4-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: cis-2-2-(4-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 736136-49-5
• MF: C₁₅H₁₇IO₃
• MW: 372.198157072067
• CID: 872099
• PubChem ID: 24722514
• Update Time: 2025-04-19

cis-2-2-(4-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-[2-(4-iodophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• cis-2-[2-(4-Iodophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• CIS-2-[2-(4-IODOPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• cis-2-2-(4-Iodophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• 736136-49-5
• DTXSID50641386
• AKOS016017364
• MFCD06799152
• CIS-2-[2-(4-IODOPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID

• MDL： MFCD06799152
• Inchi： 1S/C15H17IO3/c16-12-7-5-10(6-8-12)14(17)9-11-3-1-2-4-13(11)15(18)19/h5-8,11,13H,1-4,9H2,(H,18,19)/t11-,13-/m1/s1
• InChI Key： PBRAGIZIEINLNK-DGCLKSJQSA-N
• SMILES： IC1C=CC(=CC=1)C(C[C@H]1CCCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 372.02200
• Monoisotopic Mass: 372.02224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.75500